lithium(1+) 8-chloronaphthalene-1-sulfinate
Description
Lithium(1+) 8-chloronaphthalene-1-sulfinate is a chemical compound with a unique structure that combines lithium, a metal known for its applications in batteries and psychiatric medication, with 8-chloronaphthalene-1-sulfinate, a derivative of naphthalene.
Properties
CAS No. |
2742652-98-6 |
|---|---|
Molecular Formula |
C10H6ClLiO2S |
Molecular Weight |
232.6 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
The synthesis of lithium(1+) 8-chloronaphthalene-1-sulfinate typically involves the reaction of 8-chloronaphthalene-1-sulfinic acid with a lithium base. The reaction conditions often require a controlled environment to ensure the proper formation of the lithium salt. Industrial production methods may involve large-scale synthesis using automated reactors to maintain consistency and purity .
Chemical Reactions Analysis
Lithium(1+) 8-chloronaphthalene-1-sulfinate can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized to form sulfonates.
Reduction: It can be reduced to form sulfides.
Substitution: The chlorine atom in the naphthalene ring can be substituted with other functional groups under appropriate conditions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions.
Scientific Research Applications
Lithium(1+) 8-chloronaphthalene-1-sulfinate has several scientific research applications:
Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonate esters and other derivatives.
Medicine: While not yet widely used in medicine, its derivatives are being studied for their potential therapeutic effects.
Industry: It is used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of lithium(1+) 8-chloronaphthalene-1-sulfinate involves its interaction with various molecular targets. In biological systems, it may interact with enzymes and receptors, influencing cellular processes. The exact pathways and targets are still under investigation, but it is believed to modulate signaling pathways and enzyme activity .
Comparison with Similar Compounds
Lithium(1+) 8-chloronaphthalene-1-sulfinate can be compared with other similar compounds, such as:
Lithium naphthalene-1-sulfinate: Lacks the chlorine atom, which may affect its reactivity and applications.
Sodium 8-chloronaphthalene-1-sulfinate: Similar structure but with sodium instead of lithium, which can influence its solubility and reactivity.
8-chloronaphthalene-1-sulfonic acid:
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